tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate

• IUPAC Name: tert-butyl 3-(bromomethyl)-5-fluoroindazole-1-carboxylate
• InChI: InChI=1S/C13H14BrFN2O2/c1-13(2,3)19-12(18)17-11-5-4-8(15)6-9(11)10(7-14)16-17/h4-6H,7H2,1-3H3
• InChI Key: LRSRYKHAOOIREJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=C(C=C2)F)C(=N1)CBr
• Molecular Formula: C13H14BrFN2O2
• DSSTOX Substance ID: DTXSID50743692
• Molecular Weight: 329.16 g/mol
• CAS RN: 944904-75-0

Description

Tert-butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate is a brominated heterocyclic compound with a five-membered ring structure. It is a useful intermediate in organic synthesis and can be used in the synthesis of various biologically active compounds. The compound has been studied for its potential applications in medicinal chemistry, drug discovery, and pharmaceutical research.

Scientific Research Applications

• Synthesis and Structural Analysis

  • Tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate, a derivative of tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate, has been synthesized and its structure confirmed by various spectroscopic methods and X-ray diffraction. This compound is significant as an intermediate of 1H-indazole derivatives. Density Functional Theory (DFT) calculations have shown a stable conformer structure, adding to the understanding of its physicochemical properties (Ye et al., 2021).

• Chemical Procedures and Scalability

  • A scalable procedure for N-1-difluoromethylation of ethyl 6-((tert-butyldiphenylsilyl)oxy)-1H-indazole-3-carboxylate, a related compound, has been described. This procedure provides a safer and more convenient alternative to existing approaches, highlighting its potential for large-scale synthesis (Hong et al., 2020).

• X-ray Diffraction Studies and Biological Evaluation

  • The compound tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, a relative of the tert-Butyl 3-(bromomethyl)-5-fluoro-1H-indazole-1-carboxylate, was synthesized and characterized, including X-ray diffraction studies. Biological evaluation showed moderate anthelmintic activity, contributing to the understanding of its potential biological applications (Sanjeevarayappa et al., 2015).

• Synthesis of Halomethyl Derivatives and Reactions with Nucleophilic Agents

  • Research on the synthesis of halomethyl derivatives of tert-butylfuran-2-carboxylic acid and their reactions with various nucleophilic agents provides insights into the versatility and reactivity of tert-butyl compounds, which is crucial for developing new synthetic pathways (Pevzner, 2003).